(2-Cyclopropoxyphenyl)(methyl)sulfane

• Molecular Formula: C10H12OS
• Molecular Weight: 180.27 g/mol
• IUPAC Name: 1-cyclopropyloxy-2-methylsulfanylbenzene
• InChI: InChI=1S/C10H12OS/c1-12-10-5-3-2-4-9(10)11-8-6-7-8/h2-5,8H,6-7H2,1H3
• InChI Key: XUHXBRRFFZKSRK-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC=C1OC2CC2

Description

(2-Cyclopropoxyphenyl)(methyl)sulfane is a chemical compound of interest in research and development, particularly for its potential as a building block or intermediate in organic synthesis. The structure combines a methylsulfane group and a cyclopropoxy ether moiety on a phenyl ring, a configuration that may be explored for modulating the physicochemical properties of larger molecules. Researchers may investigate its utility in the synthesis of novel compounds for pharmaceutical or material science applications. The cyclopropoxy group, a strained ring system, can influence the molecule's conformation and metabolic stability, while the thioether linkage offers potential for further functionalization. This product is strictly for Research Use Only and is not intended for diagnostic, therapeutic, or any other human or veterinary use. Proper safety protocols should be followed when handling this compound.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-CYCLOPROPOXY-2-(METHYLSULFANYL)BENZENE typically involves electrophilic aromatic substitution reactions. One common method is the Friedel-Crafts alkylation, where benzene reacts with cyclopropyl halides in the presence of a Lewis acid catalyst like aluminum chloride (AlCl3). The methylsulfanyl group can be introduced via thiolation reactions using reagents like methylthiol or dimethyl disulfide under suitable conditions .

Industrial Production Methods: Industrial production of this compound may involve continuous flow reactors to ensure consistent quality and yield. The process typically includes the use of high-purity reagents and catalysts to minimize impurities and optimize reaction conditions.

Chemical Reactions Analysis

Oxidation to Sulfone Derivatives

(2-Cyclopropoxyphenyl)(methyl)sulfane undergoes stepwise oxidation to form sulfoxide and sulfone derivatives. This reactivity aligns with general sulfide oxidation trends .

Experimental Conditions and Outcomes

Reagent	Conditions	Product	Yield	Source
30% H₂O₂ (aq)	75°C, 4–27 h, stirring	(2-Cyclopropoxyphenyl)(methyl)sulfone	80%
Peroxyacid (e.g., mCPBA)	Room temperature, 1–2 h	Sulfoxide intermediate	–

• Mechanistic Insight : The sulfide sulfur atom is oxidized first to sulfoxide (R₂SO) and then to sulfone (R₂SO₂). The reaction with H₂O₂ proceeds via a polar mechanism, facilitated by the electron-donating cyclopropoxy group .

• Challenges : Overoxidation to sulfone requires prolonged reaction times and excess H₂O₂, as noted in analogous phenyl sulfide oxidations .

Copper-Catalyzed Chan–Lam Cyclopropylation

This compound can be synthesized via a Chan–Lam coupling reaction, leveraging copper catalysis to form the cyclopropoxy-sulfide bond .

Synthetic Protocol

• Substrates : Phenol derivatives + Potassium cyclopropyl trifluoroborate.

• Catalyst : Cu(OAc)₂ (10 mol%) with 1,10-phenanthroline ligand.

• Conditions : Toluene/H₂O (3:1), 70°C, 12 h under O₂ atmosphere .

• Yield : Up to 89% for analogous substrates (e.g., 4-(methylthio)phenol → 4-cyclopropoxyphenyl methyl sulfide) .

Key Reaction Parameters

Parameter	Optimal Value	Impact on Reaction
Ligand	1,10-Phenanthroline	Enhances Cu(II) stability and activity
Oxidant	O₂ (1 atm)	Facilitates Cu(I) → Cu(II) recycling
Solvent	Toluene:H₂O (3:1)	Balances substrate solubility and hydrolysis

• Scope : Tolerates halides, esters, and nitro groups .

• Limitations : Electron-poor phenols show reduced yields due to lower nucleophilicity .

Nucleophilic Substitution at the Sulfide Center

The methylthio (–SMe) group can participate in nucleophilic substitution reactions, though direct experimental data for this compound is limited. Predictions are based on analogous sulfides :

Theoretical Reactivity Profile

Nucleophile	Expected Product	Likelihood
Alkyl halides	Sulfonium salts	High
Amines	Thioether derivatives	Moderate
Grignard reagents	C–S bond cleavage	Low

• Steric Effects : The cyclopropoxy group may hinder bulky nucleophiles.

• Electronic Effects : The electron-donating cyclopropoxy group enhances sulfide nucleophilicity, favoring SN2 pathways .

Functionalization via Cyclopropane Ring Opening

The cyclopropane ring’s strain (∼27 kcal/mol) makes it susceptible to ring-opening reactions, though specific examples for this compound are unreported. Potential pathways include:

Hypothetical Reactions

• Acid-Catalyzed Ring Opening : Could yield allylic sulfides or alcohols.

• Transition Metal-Mediated Insertion : Possible C–H activation with Rh or Pd catalysts.

Scientific Research Applications

While comprehensive data tables and case studies for “(2-Cyclopropoxyphenyl)(methyl)sulfane” are not available within the provided search results, the following information can be reported:

(2-Cyclopropoxyphenyl)(methyl)sulfane
(2-Cyclopropoxyphenyl)(methyl)sulfane can be used in the production of specialty chemicals and materials, particularly those requiring specific functional groups.

Cyclopropyl compounds

• Cyclopropylation Reaction: A scalable Chan-Lam cyclopropylation reaction using potassium cyclopropyl trifluoroborate has been developed .
• Medicinal Chemistry: The introduction of the cyclopropyl motif is of broad interest due to the privileged nature of this functionality .
• Metabolic Stability: Methyl-bearing Matched Molecular Pairs (MMPs) show a 30% increase in microsomal stability, and thus represent a metabolic advantage to cyclopropyl substitution . Improving metabolic stability in a series is a common medicinal chemistry objective in order to improve pharmacokinetic properties .
• High-Throughput Human Liver Microsome (HLM) Assay: Data show that cyclopropyl ring-opening transforms along with ring expansion transforms result in an increase in HLM clearance . Evaluating the transform of cyclopropyl to ethyl, having approximately equal lipophilic contributions, shows no meaningful change in clearance .
  *In addition, bis(fluoroalkyl) 1,4-benzodiazepinone compounds are useful as selective inhibitors of the Notch signaling pathway and may be used in the treatment of cancer .

Mechanism of Action

The mechanism of action of 1-CYCLOPROPOXY-2-(METHYLSULFANYL)BENZENE involves its interaction with molecular targets through electrophilic aromatic substitution. The benzene ring acts as a nucleophile, attacking electrophiles to form intermediates that undergo further reactions to yield substituted products. The cyclopropoxy and methylsulfanyl groups influence the reactivity and selectivity of these reactions .

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Compounds

Structural Analogs

Table 1: Structural Comparison of Selected Sulfane Sulfur Compounds

Compound	Substituents on Phenyl Ring	Sulfur Configuration	Key Features
(2-Cyclopropoxyphenyl)(methyl)sulfane	2-Cyclopropoxy, methylsulfane	Monosulfane (-S-CH₃)	High steric strain, moderate reactivity
(4-Cyclohexylphenyl)(methyl)sulfane	4-Cyclohexyl, methylsulfane	Monosulfane (-S-CH₃)	Bulky substituent, lower reactivity
Foliogarlic trisulfanes (4–5)	2-Propenyl trisulfane	Trisulfane (-S-S-S-CH₂CH=CH₂)	High sulfur content, anti-cancer activity
Thiosulfate (S₂O₃²⁻)	N/A	Disulfane (-S-SO₃⁻)	Inorganic, participates in sulfur transfer

Key Observations :

• Sulfur Content : Unlike trisulfanes (e.g., foliogarlic trisulfanes) or polysulfides, this compound contains only one sulfane sulfur atom, limiting its capacity for multi-step redox reactions but enhancing stability .

Reactivity and Sulfur-Transfer Potential

Sulfane sulfur compounds are defined by their labile sulfur atoms, which can modify thiol groups (-SH) to form persulfides (-SSH) . For example:

• Thiosulfate (S₂O₃²⁻) : Transfers outer sulfane sulfur to cyanide (CN⁻) in assays .
• Foliogarlic Trisulfanes : Exhibit anti-cancer activity via sustained sulfur donation .
• Phosphine Reagents (e.g., P2) : Trap sulfane sulfur in model reactions, suggesting that (2-Cyclopropoxyphenyl)(methyl)sulfane could be detectable via similar methods .

Detection and Quantification

Sulfane sulfur detection typically relies on cyanide-driven assays (e.g., thiocyanate-Fe³⁺ complexes) or phosphine-based trapping reagents . For (2-Cyclopropoxyphenyl)(methyl)sulfane:

• Cyanide Assay : Likely applicable, as the methylsulfane group can release sulfur under nucleophilic attack .
• Phosphine Trapping : Reagent P2 reacts rapidly with sulfane sulfur (e.g., elemental sulfur S₈), suggesting compatibility with this compound .

Q & A

Q. What are the recommended synthetic routes for (2-Cyclopropoxyphenyl)(methyl)sulfane in academic research?

The compound can be synthesized via palladium-catalyzed cross-coupling reactions. For example, analogous sulfane derivatives (e.g., methyl(2-(phenylethynyl)phenyl)sulfane) are synthesized using PdCl₂(PPh₃)₂ and CuI catalysts in THF/Et₃N, yielding high efficiency (92%) under optimized conditions . Key considerations include:

• Catalyst loading (e.g., 0.33 mmol PdCl₂(PPh₃)₂ per 4 mmol substrate).
• Solvent systems (e.g., THF with triethylamine as a base).
• Reaction monitoring via TLC or NMR to confirm intermediate formation.

Q. How can researchers detect and quantify (2-Cyclopropoxyphenyl)(methyl)sulfane in biological systems?

Detection methods for sulfane sulfurs (including derivatives like the target compound) include:

• Cyanolysis : Reaction with cyanide under basic pH to form thiocyanate, measured via UV absorbance at 460 nm .
• Fluorescent probes : SSP2 or SSP4, which undergo sulfane sulfur-mediated cyclization to emit fluorescence, enabling non-destructive quantification .
• Phosphine trapping : Reagents like P2 react with sulfane sulfurs, monitored via ³¹P NMR (e.g., δ45.1 ppm for PS₂ adducts) .

Advanced Research Questions

Q. What strategies can optimize the yield of (2-Cyclopropoxyphenyl)(methyl)sulfane in palladium-catalyzed cross-coupling reactions?

Optimization involves:

• Catalyst screening : Testing alternatives to PdCl₂(PPh₃)₂, such as Pd(OAc)₂ with tailored ligands.
• Solvent effects : Polar aprotic solvents (e.g., DMF) may enhance reactivity compared to THF.
• Temperature control : Elevated temperatures (60–80°C) often accelerate coupling but may increase side reactions.
• Substrate pre-activation : Using iodinated or brominated precursors for higher reactivity than chlorinated analogs .

Q. How should researchers address discrepancies in sulfane sulfur quantification between cyanolysis and fluorescent probe methods?

Discrepancies arise from method-specific limitations:

• Cyanolysis may overestimate concentrations due to interference from non-sulfane sulfur species .
• Fluorescent probes (e.g., SSP2) require calibration against known standards and pH control (optimal pH 7.4).
• Validation : Cross-validate results using orthogonal methods (e.g., phosphine trapping with ³¹P NMR) .
• Statistical analysis : Apply Bland-Altman plots or correlation coefficients to assess inter-method variability .

Q. What experimental approaches are used to study the oxidation products of (2-Cyclopropoxyphenyl)(methyl)sulfane?

Oxidation pathways can be investigated via:

• Controlled oxidation : Treating with H₂O₂ or mCPBA to generate sulfoxide or sulfone derivatives.
• Chiral analysis : Using enzymatic or chiral catalysts (e.g., Rhodococcus sp.) to produce enantiopure sulfoxides, analyzed via HPLC with chiral columns .
• Spectroscopic characterization : Employ ¹H/¹³C NMR and high-resolution MS to confirm oxidation states and structural changes .

Q. How can the stability of (2-Cyclopropoxyphenyl)(methyl)sulfane under various experimental conditions be systematically evaluated?

Stability studies should include:

• Thermal stability : Incubate at 25°C, 37°C, and 60°C, monitoring degradation via HPLC.
• pH dependence : Test stability in buffers (pH 2–10) to identify labile conditions.
• Light sensitivity : Expose to UV/visible light and quantify photodegradation products.
• Long-term storage : Assess stability at –20°C vs. 4°C over weeks/months .

Data Contradiction Analysis

Q. How can conflicting data on sulfane sulfur reactivity be resolved in mechanistic studies?

• Reproducibility checks : Ensure consistent reagent purity (e.g., DTT freshness in reduction assays) .
• Kinetic profiling : Compare reaction rates under identical conditions (e.g., phosphine trapping completed in 15 min vs. cyanolysis requiring hours) .
• Interference testing : Add scavengers (e.g., catalase for H₂O₂) to isolate specific sulfur species contributions .

Methodological Recommendations

• Synthesis : Prioritize Pd-catalyzed methods for scalability and reproducibility .
• Detection : Use fluorescent probes for real-time biological tracking and NMR for absolute quantification .
• Data rigor : Pre-register experimental protocols and share raw data to mitigate bias .